Cas no 1182137-86-5 (tert-Butyl 4-[2-Hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-[2-Hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate
• CAS No: 1182137-86-5
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 5734724
• PubChem ID: 54595608
• Update Time: 2023-11-02

tert-Butyl 4-[2-Hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z1262253050
• 1182137-86-5
• tert-butyl 4-[2-hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate
• tert-butyl 4-(2-hydroxy-2-pyridin-3-ylethyl)piperazine-1-carboxylate
• AKOS022268470
• EN300-91415
• tert-butyl4-[2-hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-hydroxy-2-(3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-[2-Hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate

• Inchi： 1S/C16H25N3O3/c1-16(2,3)22-15(21)19-9-7-18(8-10-19)12-14(20)13-5-4-6-17-11-13/h4-6,11,14,20H,7-10,12H2,1-3H3
• InChI Key： BPOIUEVXBMSRFA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC(C2C=NC=CC=2)O)CC1)=O

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 456.6±45.0 °C at 760 mmHg
• Flash Point: 229.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: 13.47±0.20(Predicted)

tert-Butyl 4-[2-Hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)